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Compound of Interest

Compound Name:
Dimethyl 2,5-dioxocyclohexane-

1,4-dicarboxylate

Cat. No.: B1329662 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Dimethyl

Succinylsuccinate (CAS 6289-46-9). It is intended for laboratory personnel and professionals in

research and drug development who may work with this compound. This document outlines the

known hazards, handling procedures, personal protective equipment, emergency protocols,

and relevant experimental methodologies for safety assessment.

Chemical Identification and Properties
Dimethyl Succinylsuccinate, also known as Dimethyl 2,5-dioxocyclohexane-1,4-
dicarboxylate or DMSS, is an organic compound used as an intermediate in the synthesis of

pharmaceuticals and high-performance pigments, such as pigment red 122 and pigment violet

19.[1][2][3] It is important to distinguish this compound from Dimethyl Succinate (CAS 106-65-

0), a different chemical substance.
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Identifier Value

Chemical Name
Dimethyl 2,5-dioxocyclohexane-1,4-

dicarboxylate

Synonyms

Dimethyl succinylsuccinate, DMSS, Dimethyl

1,4-cyclohexanedione-2,5-dicarboxylate,

Succinosuccinic acid dimethyl ester[4][5][6]

CAS Number 6289-46-9[4][5]

EC Number 228-528-9[4][7]

Molecular Formula C₁₀H₁₂O₆[4][5]

Molecular Weight 228.20 g/mol [5]

InChI Key MHKKFFHWMKEBDW-UHFFFAOYSA-N[8]

Physical and Chemical Properties
Property Value Source

Physical State
White to light yellow-green fine

crystalline powder.[1][4]
ECHEMI, ChemicalBook

Melting Point 154-157 °C[4]
Chemical-Suppliers, Sigma-

Aldrich

Boiling Point
350.5 ± 42.0 °C at 760

mmHg[8][9]
Vulcanchem, Kindchem

Flash Point 156.1 ± 27.9 °C[9][10] Kindchem, Echemi

Density 1.3 ± 0.1 g/cm³[9][10] Kindchem, Echemi

Water Solubility 0.0016 g/L (very low)[1][2][9]
ChemicalBook, Echemi,

Kindchem

Storage Class 11 (Combustible Solids) Sigma-Aldrich

Hazard Identification and GHS Classification
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There is some inconsistency in the reported GHS classification for Dimethyl Succinylsuccinate.

Most suppliers state that the substance does not meet the criteria for classification or provide

no symbol or signal word.[6][7] However, some sources indicate potential hazards.

Echemi Safety Data Sheet: Classifies the substance as "Hazardous to the aquatic

environment, long-term (Chronic) - Category Chronic 3" with the hazard statement H412:

Harmful to aquatic life with long lasting effects.[7]

ChemicalBook & Chemical-Suppliers.com: List risk codes R36/37/38, indicating it is "Irritating

to eyes, respiratory system and skin".[1][4]

Given these discrepancies, it is prudent to handle the compound as potentially irritating and

environmentally harmful.

Precautionary Statements
The most consistently cited precautionary statements are related to its potential environmental

impact:

P273: Avoid release to the environment.[7]

P501: Dispose of contents/container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[7]

Safe Handling and Storage
Precautions for Safe Handling

Handle in a well-ventilated place.[7]

Wear suitable protective clothing, including gloves and eye/face protection.[1][4]

Avoid contact with skin and eyes.[7]

Avoid the formation of dust and aerosols.[7]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[9]

Keep containers tightly closed when not in use.
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Conditions for Safe Storage
Store in a tightly closed container.[2][9]

Store in a dry, cool, and well-ventilated area.[2][7]

Keep away from incompatible materials and foodstuff containers.[9]

Personal Protective Equipment (PPE) and Exposure
Controls
Engineering Controls

Work with flammable and combustible liquids should be conducted in a properly functioning

chemical fume hood or other ventilated enclosure.[11][12]

Ensure the work area is equipped with an eyewash station and a safety shower.[12]

Personal Protective Equipment
Eye/Face Protection: Wear tightly fitting safety goggles with side-shields (conforming to EN

166 or NIOSH standards).[4]

Skin Protection: Wear chemical-impermeable gloves (e.g., nitrile, minimum 4mil thickness)

and protective clothing to prevent skin contact.[7][12]

Respiratory Protection: If exposure limits are exceeded or if irritation is experienced (e.g.,

when dust or aerosols are generated), use a full-face respirator with an appropriate filter

(e.g., type N95 or ABEK).
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Hazard Assessment

PPE Selection

Start: Task Involving
Dimethyl Succinylsuccinate

Potential for Dust
or Aerosol Generation?

Required:
NIOSH-approved Respirator

(e.g., N95)

Yes

Standard Ventilation
(Fume Hood) Sufficient

No

Potential for
Splash?

Required:
Safety Goggles &

Face Shield

Yes

Required:
Safety Goggles

No

Potential for Skin
Contact?

Required:
Chemical Resistant Gloves

& Lab Coat
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Spill of Dimethyl
Succinylsuccinate Occurs

Evacuate Immediate Area
& Alert Others

Assess Spill Size
& Associated Risks

Small Spill
(Manageable by Lab Staff)

Small

Large Spill
(Requires Emergency Response)

Large

Don Appropriate PPE:
Goggles, Gloves, Respirator

Call Emergency Services
/ EHS

Contain Spill
(e.g., with absorbent pads)

Collect Material with
Non-Sparking Tools

Place in Labeled
Hazardous Waste Container

Decontaminate Area
& Equipment
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Preparation
Testing Procedure (Animal 1)

Confirmation & Conclusion

Start: Assess Need
for Eye Irritation Data

Weight-of-Evidence
Analysis of Existing Data

Select & Acclimatize
Healthy Albino Rabbit

Administer Anesthetics
& Analgesics

Apply Single Dose (0.1g)
to Conjunctival Sac

Observe & Score Lesions
(1, 24, 48, 72 hrs)

Corrosive or
Severe Irritant?

Stop Test & Classify
as SevereYes

Proceed to Confirmatory Test
(up to 2 more animals)

No
Final Classification

& Report

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of Dimethyl Succinylsuccinate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329662#safety-and-handling-of-dimethyl-
succinylsuccinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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